Cas no 1421474-83-0 (2-[4-(4-fluorophenyl)-1H-pyrazol-1-yl]-N-[3-(1H-imidazol-1-yl)propyl]acetamide)

• Product Name: 2-[4-(4-fluorophenyl)-1H-pyrazol-1-yl]-N-[3-(1H-imidazol-1-yl)propyl]acetamide
• CAS No: 1421474-83-0
• MF: C₁₇H₁₈FN₅O
• MW: 327.356126308441
• CID: 5364486
• Update Time: 2025-06-09

2-[4-(4-fluorophenyl)-1H-pyrazol-1-yl]-N-[3-(1H-imidazol-1-yl)propyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 4-(4-Fluorophenyl)-N-[3-(1H-imidazol-1-yl)propyl]-1H-pyrazole-1-acetamide
• 2-[4-(4-fluorophenyl)-1H-pyrazol-1-yl]-N-[3-(1H-imidazol-1-yl)propyl]acetamide

• Inchi： 1S/C17H18FN5O/c18-16-4-2-14(3-5-16)15-10-21-23(11-15)12-17(24)20-6-1-8-22-9-7-19-13-22/h2-5,7,9-11,13H,1,6,8,12H2,(H,20,24)
• InChI Key： IMBHHTKMWGLZNV-UHFFFAOYSA-N
• SMILES： N1(CC(NCCCN2C=NC=C2)=O)C=C(C2=CC=C(F)C=C2)C=N1

Experimental Properties

• Density: 1.27±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 636.4±55.0 °C(Predicted)
• pka: 14.52±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-[4-(4-fluorophenyl)-1H-pyrazol-1-yl]-N-[3-(1H-imidazol-1-yl)propyl]acetamide

Introduction to 2-[4-(4-fluorophenyl)-1H-pyrazol-1-yl]-N-[3-(1H-imidazol-1-yl)propyl]acetamide (CAS No. 1421474-83-0)

2-[4-(4-fluorophenyl)-1H-pyrazol-1-yl]-N-[3-(1H-imidazol-1-yl)propyl]acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1421474-83-0, represents a fusion of multiple heterocyclic structures, including pyrazole, imidazole, and fluorophenyl moieties, which are known for their diverse biological activities. The unique arrangement of these functional groups makes this molecule a promising candidate for further exploration in medicinal chemistry.

The structural composition of 2-[4-(4-fluorophenyl)-1H-pyrazol-1-yl]-N-[3-(1H-imidazol-1-yl)propyl]acetamide is meticulously designed to interact with biological targets in a specific manner. The presence of the 4-fluorophenyl group introduces a fluorine atom, which is often utilized to enhance metabolic stability and binding affinity. This fluorine substitution can significantly influence the pharmacokinetic properties of the compound, making it an attractive scaffold for drug design.

The pyrazole ring is another critical component of this molecule. Pyrazole derivatives are well-documented for their wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The incorporation of the pyrazole moiety into the structure suggests potential therapeutic applications in these areas. Furthermore, the imidazole ring contributes to the compound's complexity and functionality, offering additional sites for interaction with biological targets.

The N-terminal acetamide group in 2-[4-(4-fluorophenyl)-1H-pyrazol-1-yl]-N-[3-(1H-imidazol-1-yl)propyl]acetamide plays a crucial role in determining its solubility and bioavailability. Acetamide derivatives are commonly used in pharmaceuticals due to their ability to enhance drug penetration across biological membranes. This feature makes the compound a potential candidate for oral and intravenous administration.

In recent years, there has been a growing interest in the development of multitargeted drugs that can interact with multiple biological pathways simultaneously. The unique structure of 2-[4-(4-fluorophenyl)-1H-pyrazol-1-yl]-N-[3-(1H-imidazol-1-yl)propyl]acetamide aligns well with this trend. The compound's ability to engage with various receptors and enzymes suggests that it may have therapeutic benefits beyond its primary intended use.

Recent studies have highlighted the potential of heterocyclic compounds in addressing complex diseases such as cancer and neurodegenerative disorders. The combination of pyrazole, imidazole, and fluorophenyl groups in 2-[4-(4-fluorophenyl)-1H-pyrazol-1-yl]-N-[3-(1H-imidazol-1-yl)propyl]acetamide positions it as a valuable tool for investigating novel therapeutic strategies. Researchers are exploring its potential as an inhibitor of kinases and other enzymes involved in cancer progression.

The synthesis of 2-[4-(4-fluorophenyl)-1H-pyrazol-1-yl]-N-[3-(1H-imidazol-1-yl)propyl]acetamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorine atoms and other functional groups necessitates careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with increasing efficiency.

The pharmacological profile of 2-[4-(4-fluorophenyl)-1H-pyrazol-1-yl]-N-[3-(1H-imidazol-1-yl)propyl]acetamide is still under investigation, but preliminary data suggest promising activities against various disease targets. The compound's ability to modulate multiple signaling pathways makes it a versatile candidate for drug development. Further preclinical studies are needed to elucidate its mechanism of action and potential therapeutic applications.

In conclusion, 2-[4-(4-fluorophenyl)-1H-pyrazol-1-yl]-N-[3-(1H-imidazol-1-y l)prop yl]acetamide (CAS No. 1421474-83 -0) is a structurally complex and functionally intriguing molecule with significant potential in pharmaceutical research. Its unique combination of heterocyclic moieties offers multiple opportunities for therapeutic intervention, particularly in areas such as cancer treatment and neurodegenerative diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation pharmaceuticals.